2-(4-chlorobenzamido)-N-(thiophen-2-ylmethyl)-4,5,6,7-tetrahydrobenzo[d]thiazole-4-carboxamide

• IUPAC Name: 2-[(4-chlorobenzoyl)amino]-N-(thiophen-2-ylmethyl)-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxamide
• InChI: InChI=1S/C20H18ClN3O2S2/c21-13-8-6-12(7-9-13)18(25)24-20-23-17-15(4-1-5-16(17)28-20)19(26)22-11-14-3-2-10-27-14/h2-3,6-10,15H,1,4-5,11H2,(H,22,26)(H,23,24,25)
• InChI Key: SLHGTHPHJDBWSG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=C(C1)SC(=N2)NC(=O)C3=CC=C(C=C3)Cl)C(=O)NCC4=CC=CS4
• Molecular Formula: C20H18ClN3O2S2
• Molecular Weight: 432.0 g/mol
• CAS No.: 941967-44-8

Description

The compound 2-(4-chlorobenzamido)-N-(thiophen-2-ylmethyl)-4,5,6,7-tetrahydrobenzo[d]thiazole-4-carboxamide features a benzo[d]thiazole core with partial saturation (4,5,6,7-tetrahydro), a 4-chlorobenzamido group at position 2, and a thiophen-2-ylmethyl substituent on the carboxamide at position 4.

Biological Activity

The compound 2-(4-chlorobenzamido)-N-(thiophen-2-ylmethyl)-4,5,6,7-tetrahydrobenzo[d]thiazole-4-carboxamide is a novel synthetic derivative that has been investigated for its potential biological activities. This compound belongs to a class of benzothiazole derivatives known for their diverse pharmacological properties, including antifungal, antibacterial, and anticancer activities. The focus of this article is to summarize the available research findings regarding the biological activity of this compound, highlighting its efficacy against various biological targets.

Chemical Structure

The chemical structure of the compound can be represented as follows:

$$\text{C}_{17}\text{H}_{16}\text{Cl}\text{N}_{3}\text{S}$$

This structure includes a chlorobenzamide moiety and a tetrahydrobenzo[d]thiazole core, which are critical for its biological activity.

Antifungal Activity

Recent studies have demonstrated that derivatives of benzothiazole exhibit significant antifungal properties. For instance, compounds similar in structure to our target compound have shown promising results against various fungal strains. In one study, the EC50 values for structurally related compounds ranged from 1.96 mg/L to 21.44 mg/L against Colletotrichum dimerum, indicating strong antifungal potential . Although specific data for our compound is not yet available, it is reasonable to hypothesize that it may exhibit similar activity due to structural similarities.

Antiviral and Antimicrobial Properties

Benzothiazole derivatives have also been explored for their antiviral and antimicrobial properties. Compounds in this class have shown efficacy against HIV, malaria, and various bacterial strains . The mechanisms often involve inhibition of key enzymes or interference with cellular processes essential for pathogen survival. Further studies are needed to evaluate the specific antiviral activity of our compound.

Cytotoxicity and Anticancer Potential

The cytotoxic effects of benzothiazole derivatives have been well-documented. For example, compounds with similar scaffolds have demonstrated significant cytotoxicity against cancer cell lines such as MCF-7 (breast cancer) and HeLa (cervical cancer) cells . The mechanism often involves induction of apoptosis and disruption of cell cycle progression. Testing the cytotoxicity of our compound on various cancer cell lines will be crucial for assessing its potential as an anticancer agent.

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship (SAR) is vital for optimizing the biological activity of compounds. For instance, substituents on the benzothiazole ring significantly impact antifungal potency. The presence of halogen atoms (e.g., chlorine) has been associated with enhanced activity in several studies . Future research should focus on modifying the existing structure to identify more potent derivatives.

Case Studies

• Antifungal Efficacy : A study evaluated a series of benzothiazole derivatives against Colletotrichum dimerum. The most active compound exhibited an EC50 value of 1.96 mg/L, outperforming standard antifungal agents .
• Cytotoxicity Testing : Research on structurally related compounds showed IC50 values in the low micromolar range against various cancer cell lines, suggesting that modifications to the benzothiazole core could enhance cytotoxic effects .

Scientific Research Applications

Chemical Properties and Structure

The molecular formula of the compound is $C_{17}H_{18}ClN_{3}O_{2}S$, and it features a complex structure that includes a thiazole ring, which is known for its biological activity. The presence of both chlorobenzamide and thiophenyl groups enhances its pharmacological properties.

Antimicrobial Applications

Recent studies have highlighted the antimicrobial potential of compounds similar to 2-(4-chlorobenzamido)-N-(thiophen-2-ylmethyl)-4,5,6,7-tetrahydrobenzo[d]thiazole-4-carboxamide.

Case Study: Antimicrobial Activity

A study published in Drug Design, Development and Therapy investigated derivatives of thiazole compounds for their antimicrobial efficacy. The synthesized derivatives were tested against various bacterial strains, showing promising results against both Gram-positive and Gram-negative bacteria. The study utilized the turbidimetric method for assessing antimicrobial activity, indicating that structural modifications could lead to enhanced efficacy against resistant strains .

Compound Name	Activity Type	Target Organisms	Results
Thiazole Derivative A	Antimicrobial	E. coli	MIC = 32 µg/mL
Thiazole Derivative B	Antimicrobial	S. aureus	MIC = 16 µg/mL

Anticancer Applications

The anticancer properties of this class of compounds have also been a focal point in recent research.

Case Study: Anticancer Activity

In another relevant study, derivatives similar to the compound were evaluated for their anticancer activity against estrogen receptor-positive human breast adenocarcinoma cell lines (MCF7). The Sulforhodamine B (SRB) assay demonstrated that certain derivatives exhibited significant cytotoxic effects, with IC50 values comparable to established chemotherapeutic agents .

Compound Name	Cell Line	IC50 (µM)	Mechanism of Action
Compound X	MCF7	25	Apoptosis induction
Compound Y	MCF7	30	Cell cycle arrest

Molecular Docking Studies

Molecular docking studies have been conducted to understand the binding affinity and interaction modes of these compounds with biological targets.

Case Study: Docking Analysis

Using software like Schrodinger Suite, researchers analyzed the binding interactions between synthesized thiazole derivatives and key enzymes involved in cancer progression. The results indicated that modifications at specific positions on the thiazole ring significantly influenced binding affinity and specificity towards target receptors .

Comparison with Similar Compounds

Data Tables

Table 1: Substituent Impact on Physical Properties

Substituent	Electronic Effect	Example Compound	Melting Point (°C)	Reference
4-Chlorobenzamido	Electron-withdrawing	Target Compound	N/A	–
4-Methoxybenzamido	Electron-donating	Compound	Not reported
3,4,5-Trimethoxyphenyl	Electron-donating	4a ()	121–122